4-(2E)-2-Buten-1-yl-2,4,5-trideoxy-2-(methylamino)-L-xylonic acid

• CAS No.: 59865-23-5
• Product Name: 4-(2E)-2-Buten-1-yl-2,4,5-trideoxy-2-(methylamino)-L-xylonic acid
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: (E,2S,3R,4R)-3-hydroxy-4-methyl-2-(methylamino)oct-6-enoic acid
• Standard InChI: InChI=1S/C10H19NO3/c1-4-5-6-7(2)9(12)8(11-3)10(13)14/h4-5,7-9,11-12H,6H2,1-3H3,(H,13,14)/b5-4+/t7-,8+,9-/m1/s1
• Standard InChIKey: AHQFCPOIMVMDEZ-HRDYMLBCSA-N
• Isomeric SMILES: C/C=C/C[C@@H](C)[C@H]([C@@H](C(=O)O)NC)O
• SMILES: CC=CCC(C)C(C(C(=O)O)NC)O
• Canonical SMILES: CC=CCC(C)C(C(C(=O)O)NC)O
• Synonyms: MeBmt
• Reference: 1: Prell E, Kahlert V, Rücknagel KP, Malešević M, Fischer G. Fine tuning the; inhibition profile of cyclosporine A by derivatization of the MeBmt residue.; Chembiochem. 2013 Jan 2;14(1):63-5. doi: 10.1002/cbic.201200621. Epub 2012 Dec 7.; PubMed PMID: 23225707.; ; ; 2: Cook GR, Shanker PS. Stereoselective synthesis of MeBmt and methyl; (4R,5S)-5-isopropyl-2- phenyloxazoline-4-carboxylate by a Pd-catalyzed; equilibration. J Org Chem. 2001 Oct 5;66(20):6818-22. PubMed PMID: 11578243.; ; ; 3: Jegorov A, Havlíček V, Sedmera P. An unusual side chain C-C cleavage at the; MeBmt amino acid in cyclosporin A. Amino Acids. 1996 Jun;10(2):145-51. doi:; 10.1007/BF00806587. PubMed PMID: 24178476.; ; ; 4: Gooley PR, Durette PL, Boger J, Armitage IM. Conformation of; MeAla6-cyclosporin A by NMR. Relationship of sidechain orientation of the; MeBmt-1, MeLeu-9, and MeLeu-10 residues to immunosuppressive activity. Int J Pept; Protein Res. 1991 May;37(5):351-63. PubMed PMID: 1917291.
• PubChem Compound: 11769539
• Last Modified: Nov 11 2021